Cas no 2172500-99-9 (5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172500-99-9
• MF: C₁₀H₁₄F₃N₃O₂
• MW: 265.232272624969
• CID: 5758697
• PubChem ID: 165834016
• Update Time: 2025-05-23

5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172500-99-9
• 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592974

• Inchi： 1S/C10H14F3N3O2/c1-6(2)3-4-7-8(9(17)18)14-15-16(7)5-10(11,12)13/h6H,3-5H2,1-2H3,(H,17,18)
• InChI Key： YSNKFSZJRSDWIT-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C(=O)O)N=N1)CCC(C)C)(F)F

Computed Properties

• Exact Mass: 265.10381118g/mol
• Monoisotopic Mass: 265.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68Ų

Additional information on 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid

5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

The compound 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 2172500-99-9, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely recognized for their stability and versatility in chemical synthesis. The presence of a carboxylic acid group further enhances its functional diversity, making it a valuable substrate for further derivatization and application in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The unique combination of a triazole ring with fluorinated substituents in this compound has shown promise in modulating biological activities. For instance, the trifluoroethyl group introduces electronic effects that can influence the compound's interactions with biological targets. This makes it a potential candidate for designing drugs targeting specific receptors or enzymes. Researchers have also explored the use of this compound as a building block for constructing bioactive molecules with improved pharmacokinetic properties.

In terms of synthesis, the compound can be prepared through a variety of methods, including click chemistry approaches. The use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been particularly effective in constructing triazole-containing compounds. This method not only ensures high yields but also allows for precise control over the substitution pattern on the triazole ring. The incorporation of a 3-methylbutyl group adds bulk to the molecule, potentially influencing its solubility and bioavailability.

The physical and chemical properties of this compound are equally noteworthy. Its molecular weight is approximately 306 g/mol, and it exists as a white crystalline solid under standard conditions. The presence of fluorine atoms contributes to its high melting point and thermal stability, making it suitable for applications requiring robust chemical structures. Additionally, the carboxylic acid group enables this compound to participate in various condensation reactions, further expanding its utility in organic synthesis.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Studies have shown that fluorinated compounds generally exhibit persistence in the environment due to their strong carbon-fluorine bonds. However, this particular compound's biodegradability and toxicity profiles are yet to be extensively characterized. As research progresses, it will be important to evaluate its potential impact on ecosystems and human health.

In conclusion, 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid represents a versatile and promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery and materials science. As scientific advancements continue to unfold, this compound is poised to play a significant role in addressing pressing challenges in these fields.